Cas no 91421-87-3 (Atrial natriureticpeptide-23 (rat), N-L-arginyl- (9CI))

• Product Name: Atrial natriureticpeptide-23 (rat), N-L-arginyl- (9CI)
• CAS No: 91421-87-3
• MF: C₁₀₄H₁₆₈N₃₈O₃₃S₂
• MW: 2542.81153774261
• CID: 804378
• Update Time: 2026-04-29

Atrial natriureticpeptide-23 (rat), N-L-arginyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Atrial natriureticpeptide-23 (rat), N-L-arginyl- (9CI)
• ARG-SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG(DISULFIDE BRIDGE:CYS4-CYS20)
• ARG-SER-SER-CYS-PHE-GLY-GLY-ARG-ILE-ASP-ARG-ILE-GLY-ALA-GLN-SER-GLY-LEU-GLY-CYS-ASN-SER-PHE-ARG
• ATRIAL NATRIURETIC PEPTIDE (126-149) (RAT)
• Auriculin A
• Anf (8-33)
• Anp (8-33)
• Atrial natriuretic factor (8-33)
• Atrial Natriuretic Peptide,fragment 4-27 from rat
• Atriopeptin (8-33),synthetic
• rANF 4-27

Computed Properties

• Exact Mass: 2541.21000

Experimental Properties

• Density: 1.56
• PSA: 1235.22000
• LogP: -2.75610

Additional information on Atrial natriureticpeptide-23 (rat), N-L-arginyl- (9CI)

Comprehensive Overview of Atrial Natriuretic Peptide-23 (rat), N-L-arginyl- (9CI) (CAS No. 91421-87-3)

Atrial Natriuretic Peptide-23 (ANP-23), specifically the rat-derived variant with the N-L-arginyl modification (9CI), is a biologically active peptide of significant interest in cardiovascular and renal research. With the CAS number 91421-87-3, this compound has garnered attention for its role in modulating blood pressure, fluid balance, and electrolyte homeostasis. Researchers and clinicians alike are exploring its potential therapeutic applications, particularly in conditions like hypertension, heart failure, and chronic kidney disease.

The ANP-23 (rat) peptide is a truncated form of the native atrial natriuretic peptide, which is secreted by cardiac atria in response to volume overload. The N-L-arginyl modification enhances its stability and bioavailability, making it a valuable tool for experimental and preclinical studies. Recent advancements in peptide synthesis and drug delivery systems have further amplified its relevance, especially in the context of precision medicine and personalized therapeutics.

One of the most frequently searched questions regarding ANP-23 is its mechanism of action. This peptide binds to natriuretic peptide receptors (NPRs), particularly NPR-A, activating cyclic GMP (cGMP)-dependent pathways. This leads to vasodilation, increased sodium excretion (natriuresis), and inhibition of the renin-angiotensin-aldosterone system (RAAS). Such properties make it a promising candidate for managing hypertension and congestive heart failure, topics that dominate cardiovascular research discussions.

In the era of biomarker discovery and translational research, ANP-23 (rat) has emerged as a critical molecule. Its levels are often measured in studies investigating cardiac stress and renal dysfunction, aligning with the growing demand for non-invasive diagnostic tools. Additionally, the peptide’s role in anti-fibrotic and anti-inflammatory processes has sparked interest in its potential applications beyond cardiovascular health, including metabolic syndrome and diabetic nephropathy.

The CAS 91421-87-3 compound is also a subject of interest in drug development circles. With the rise of peptide-based therapeutics, researchers are investigating ways to optimize its pharmacokinetic profile. Questions like "How can ANP-23 be stabilized for oral administration?" or "What are the latest nanocarrier technologies for peptide delivery?" reflect the evolving landscape of this field. These inquiries underscore the peptide’s potential to bridge gaps in current treatment paradigms.

Another hot topic tied to Atrial Natriuretic Peptide-23 (rat) is its comparative efficacy against other natriuretic peptides, such as BNP (Brain Natriuretic Peptide) and CNP (C-type Natriuretic Peptide). Studies comparing their hemodynamic effects and receptor affinities are frequently cited, addressing the search trend of "ANP vs. BNP in heart failure." Such comparisons are vital for understanding the peptide’s unique therapeutic niche.

From a technical standpoint, the synthesis and purification of ANP-23 (rat) with CAS 91421-87-3 require stringent quality control. The peptide’s amino acid sequence and post-translational modifications must be meticulously verified, often using mass spectrometry and HPLC. These methodologies are frequently searched by laboratory professionals, highlighting the intersection of analytical chemistry and peptide research.

In summary, Atrial Natriuretic Peptide-23 (rat), N-L-arginyl- (9CI) (CAS 91421-87-3) represents a multifaceted compound with broad implications for cardiovascular and renal medicine. Its integration into translational research, coupled with advancements in peptide engineering, positions it as a cornerstone of modern therapeutic innovation. As the scientific community continues to unravel its full potential, this peptide remains a focal point of both academic inquiry and clinical aspiration.